5-{[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]sulfamoyl}-2-methoxybenzamide
Description
The compound 5-{[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]sulfamoyl}-2-methoxybenzamide features a benzothiophene core linked via a sulfamoyl bridge to a methoxy-substituted benzamide.
Properties
IUPAC Name |
5-[[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]sulfamoyl]-2-methoxybenzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O4S2/c1-23(2)17(16-12-28-19-7-5-4-6-14(16)19)11-22-29(25,26)13-8-9-18(27-3)15(10-13)20(21)24/h4-10,12,17,22H,11H2,1-3H3,(H2,21,24) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSUPGTNPBHPCCL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNS(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)N)C2=CSC3=CC=CC=C32 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Mobocertinib (Succinate Salt)
Structure: Mobocertinib () contains a pyrimidine-carboxylate core with dimethylaminoethyl and methoxy groups, structurally distinct but sharing functional group similarities. Key Differences:
- Core : Mobocertinib’s pyrimidine-carboxylate vs. benzothiophene-sulfamoyl in the target compound.
- Bioactivity: Mobocertinib is a kinase inhibitor targeting EGFR mutations, while the target compound’s mechanism remains uncharacterized. Molecular Weight: 703.8 g/mol (succinate salt) vs. ~500–550 g/mol (estimated for the target compound). Relevance: Both compounds utilize dimethylaminoethyl and methoxy groups for solubility and target interaction, but divergent cores suggest different therapeutic applications .
Ranitidine Hydrochloride
Structure: Ranitidine () includes a furan-methylthioethyl-nitroethenediamine backbone with a dimethylamino group. Key Differences:
- Core : Ranitidine’s nitroethenediamine vs. benzothiophene-sulfamoyl.
- Application: Ranitidine is an H2 antagonist for gastric acid suppression, contrasting with the target compound’s undetermined use. Functional Groups: Both share sulfur-containing linkages (sulfamoyl vs. methylthio) and dimethylamino groups, but ranitidine’s nitro group confers distinct reactivity .
Sulfonylurea Herbicides ()
Examples : Metsulfuron methyl, ethametsulfuron methyl.
Structure : Triazine-sulfonylurea backbone vs. benzothiophene-sulfamoyl.
Key Differences :
- Bioactivity : Sulfonylureas inhibit plant acetolactate synthase, while the target compound’s activity is unconfirmed.
- Substituents: Methoxy and dimethylamino groups in the target compound vs. triazine and methyl/ethoxy groups in herbicides.
Comparative Data Table
Research Findings and Functional Group Impact
- Dimethylaminoethyl Group: Enhances solubility and membrane permeability in both the target compound and mobocertinib. In resin cements (), dimethylaminoethyl groups in 2-(dimethylamino) ethyl methacrylate improved polymerization efficiency, suggesting similar roles in drug delivery systems .
- Sulfamoyl/Sulfonyl Linkages : Critical for hydrogen bonding and enzyme inhibition (e.g., sulfonylureas in herbicides). The target compound’s sulfamoyl group may mimic this interaction in biological targets.
- Methoxy Groups : Improve metabolic stability and lipophilicity. In mobocertinib, methoxy groups contribute to binding affinity in kinase pockets .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
